BENGHE Foundational & Exploratory

Check Availability & Pricing

Strategic Sourcing & Technical Profile: 4-
Chlorophenylalaninol Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Chlorophenylalaninol
Compound Name:

Hydrochloride
CAS No.: 1379971-06-8
Cat. No.: B1455326

Get Quote

Executive Summary

4-Chlorophenylalaninol Hydrochloride (specifically the (S)-enantiomer) has emerged as a
critical chiral building block in the synthesis of next-generation kinase inhibitors and antitumor
agents, most notably Capasitinib. Unlike its parent amino acid (4-chlorophenylalanine), which is
widely known as a serotonin biosynthesis inhibitor, the amino-alcohol derivative serves
primarily as a structural scaffold, imparting specific steric and electronic properties to the
pharmacophore.

For drug development professionals, the sourcing challenge lies not in availability, but in
stereochemical integrity. The market is flooded with racemic mixtures and variable salt forms.
This guide provides a technical roadmap for identifying high-fidelity suppliers, validating
enantiomeric excess (ee), and integrating this reagent into GMP-compliant workflows.

Technical Specifications & Critical Quality Attributes
(CQASs)

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1455326#bc-rfq
https://www.benchchem.com/product/b1455326/docs?utm_src=pdf-body#strategic-sourcing-technical-profile-4-chlorophenylalaninol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

To ensure reproducibility in medicinal chemistry campaigns, the material must meet rigorous
physicochemical standards. The following table consolidates the core data for the (S)-isomer,
the most common target for pharmaceutical applications.

ble 1: Physicochemical Profile[1][2]

Property Specification Notes

(S)-2-Amino-3-(4-

Chemical Name chlorophenyl)propan-1-ol Primary Target

Hydrochloride
CAS (Free Base) 886061-26-3 Most common catalog identifier
CAS (HCI Ssalt) 1956434-75-5 Often custom manufactured
CAS (Racemic) 35373-63-8 Avoid for asymmetric synthesis
Molecular Formula CoH13CI2NO (HCI salt) MW: 222.11 g/mol

White to off-white crystalline o o
Appearance Yellowing indicates oxidation

powder

_ _ 200-205°C (HCI salt); 53— _
Melting Point Sharp endotherm required
56°C (Free Base)

Chiral Purity (ee) >98.5% Critical Parameter

Solubility Water, Methanol, DMSO Insoluble in non-polar solvents

Commercial Sourcing Landscape

The supply chain for 4-Chlorophenylalaninol is bifurcated into "Catalog” (Gram-scale) and
"Process" (Kilogram-scale) suppliers.

Tier 1: Validated Catalog Suppliers (R&D Scale)

Best for: Medicinal chemistry hit-to-lead, reference standards.

o Sigma-Aldrich (Merck): High reliability for analytical standards. Offers both racemic and chiral
forms.
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e Thermo Scientific (Alfa Aesar/Acros): Strong inventory of the racemic precursor and free
base forms.

« BLD Pharm: Excellent availability of the specific (S)-886061-26-3 isomer with robust COAs.

Tier 2: Bulk & Custom Synthesis (Process Scale)

Best for: GLP tox batches, GMP manufacturing.
o Enamine: Key supplier for building blocks with verified stereochemistry.

e SynQuest Laboratories: US-based, capable of custom salt formation (converting free base to
HCI).

o Hefei Home Sunshine Pharma: Specialized in the 4-chloro series intermediates for
Capasitinib.

Supply Chain Risk Assessment

o Stereochemical Drift: Lower-tier suppliers often supply material with 90-95% ee, which can
lead to inseparable diastereomers in downstream coupling.

o Salt Stoichiometry: Ensure the Certificate of Analysis (CoA) specifies whether the material is
a mono- or di-hydrochloride, as this alters the molecular weight calculation for stoichiometry.

The Self-Validating System: Quality Assurance
Protocols

Do not rely solely on the vendor's CoA. Upon receipt, every batch must pass the following
"Self-Validating System" to ensure it does not compromise months of research.

A. Identity Verification (*H-NMR)

e Solvent: DMSO-ds
» Diagnostic Signals:

o 0 7.3-7.4 ppm (4H, m): Characteristic para-substituted aromatic system (AA'BB' pattern).
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o 0 5.2 ppm (1H, t): Hydroxyl proton (exchangeable).
o 0 3.4-3.6 ppm (2H, m): Diastereotopic protons of the -CH20H group.

o Logic: If the aromatic region shows complex splitting beyond a pseudo-doublet, suspect
meta-chloro contamination.

B. Enantiomeric Excess Determination (Chiral HPLC)

Standard reverse-phase HPLC cannot distinguish enantiomers. Use the following method:

Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).
o Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

e Flow Rate: 1.0 mL/min.

o Detection: UV @ 220 nm.

e Success Criteria: The minor enantiomer ((R)-isomer) should constitute < 1.0% of the area
under the curve (AUC).

Synthetic Utility & Pathway Visualization

Understanding how the supplier manufactures the compound helps predict impurities. The
standard industrial route involves the reduction of (S)-4-chlorophenylalanine.

NaBH4 / 12

- SOCI2, MeOH or LIAIH4 -
(S)-4-Chlorophenylalanine (Esterification) o | Methyl Ester (Reduction) o[ (S)-4-Chlorophenylalaninol HCI (g) in Dioxane o
(Precursor) ™1 Intermediate = (Target) =

HCI Salt Formation

Click to download full resolution via product page

Figure 1: Standard industrial synthesis pathway. Note that the reduction step (NaBH4/12) is
prone to racemization if temperature is not strictly controlled, necessitating the Chiral HPLC
check.

Supply Chain Decision Workflow
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Use this logic flow to select the appropriate grade of material for your development stage.

Requirement Identified

Scale of Synthesis?

<10 Grams > 100 Grams
(Hit-to-Lead) (Process Dev)
Catalog Supplier CRO / Bulk Manufacturer
(Sigma, BLD, Thermo) (Enamine, SynQuest)

\
\Fail (Return)
\

Internal QC Check
(Chiral HPLC + NMR)

Release for Synthesis

Click to download full resolution via product page

Figure 2: Strategic sourcing decision tree ensuring quality control gates are respected
regardless of the supplier tier.
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 To cite this document: BenchChem. [Strategic Sourcing & Technical Profile: 4-
Chlorophenylalaninol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1455326/docs#strategic-sourcing-technical-profile-4-
chlorophenylalaninol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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